Sch-42495 racemate
Sch-42495 racemate
Sch-42495 racemate is the racemate of Sch-42495. Sch-42495 is a novel neutral metalloendopeptidase (NEP) inhibitor. Sch-42495 is the orally active ethylester prodrug of SCH 42354.
Brand Name:
Vulcanchem
CAS No.:
145841-10-7
VCID:
VC0007234
InChI:
InChI=1S/C20H29NO4S2/c1-5-25-20(24)18(10-11-26-4)21-19(23)17(13-27-15(3)22)12-16-9-7-6-8-14(16)2/h6-9,17-18H,5,10-13H2,1-4H3,(H,21,23)/t17?,18-/m0/s1
SMILES:
CCOC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1C)CSC(=O)C
Molecular Formula:
C₂₀H₂₉NO₄S₂
Molecular Weight:
411.6 g/mol
Sch-42495 racemate
CAS No.: 145841-10-7
Inhibitors
VCID: VC0007234
Molecular Formula: C₂₀H₂₉NO₄S₂
Molecular Weight: 411.6 g/mol
CAS No. | 145841-10-7 |
---|---|
Product Name | Sch-42495 racemate |
Molecular Formula | C₂₀H₂₉NO₄S₂ |
Molecular Weight | 411.6 g/mol |
IUPAC Name | ethyl (2S)-2-[[2-(acetylsulfanylmethyl)-3-(2-methylphenyl)propanoyl]amino]-4-methylsulfanylbutanoate |
Standard InChI | InChI=1S/C20H29NO4S2/c1-5-25-20(24)18(10-11-26-4)21-19(23)17(13-27-15(3)22)12-16-9-7-6-8-14(16)2/h6-9,17-18H,5,10-13H2,1-4H3,(H,21,23)/t17?,18-/m0/s1 |
Standard InChIKey | ZVQXPUMRSJGLSF-ZVAWYAOSSA-N |
Isomeric SMILES | CCOC(=O)[C@H](CCSC)NC(=O)C(CC1=CC=CC=C1C)CSC(=O)C |
SMILES | CCOC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1C)CSC(=O)C |
Canonical SMILES | CCOC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1C)CSC(=O)C |
Description | Sch-42495 racemate is the racemate of Sch-42495. Sch-42495 is a novel neutral metalloendopeptidase (NEP) inhibitor. Sch-42495 is the orally active ethylester prodrug of SCH 42354. |
Reference | [1]. Watkins RW, et al. Atrial natriuretic factor potentiating and hemodynamic effects of SCH 42495, a new, neutral metalloendopeptidase inhibitor. Am J Hypertens. 1993 May;6(5 Pt 1):357-68.[2]. Tikkanen T, et al. Dual inhibition of neutral endopeptidase and angiotensin-converting enzyme in rats with hypertension and diabetes mellitus. Hypertension. 1998 Oct;32(4):778-85. |
PubChem Compound | 11856583 |
Last Modified | Nov 11 2021 |
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